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Abstract
Glyceryl 1-monooctanoate, also known as monocaprylin, is a monoglyceride ester of glycerol

and octanoic acid. This compound has garnered significant attention in the scientific community

due to its diverse biological activities. It is widely recognized for its potent antimicrobial

properties against a broad spectrum of microorganisms, including pathogenic bacteria and

fungi. Furthermore, glyceryl 1-monooctanoate serves as an effective penetration enhancer,

facilitating the delivery of active pharmaceutical ingredients across biological membranes,

particularly the skin. Emerging evidence also suggests potential anti-inflammatory effects,

expanding its therapeutic and formulation applications. This technical guide provides an in-

depth overview of the biological activities of glyceryl 1-monooctanoate, presenting

quantitative data, detailed experimental protocols, and visual representations of its

mechanisms of action to support further research and development.

Antimicrobial Activity
Glyceryl 1-monooctanoate exhibits robust antimicrobial activity against a wide range of

Gram-positive and Gram-negative bacteria, as well as various fungi and yeasts. Its efficacy is

often comparable or superior to traditional preservatives.[1] The primary mechanism of its

antimicrobial action involves the disruption of the microbial cell membrane.[2] As an amphiphilic

molecule, it integrates into the lipid bilayer, leading to increased membrane fluidity, the
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formation of pores, and subsequent leakage of intracellular components, ultimately resulting in

cell lysis.[2]

Quantitative Antimicrobial Data
The following table summarizes the Minimum Inhibitory Concentrations (MIC) and Minimum

Bactericidal Concentrations (MBC) of glyceryl 1-monooctanoate against various

microorganisms as reported in the scientific literature.

Microorganism Strain MIC MBC Reference

Escherichia coli - 1.28 mg/mL 1.28 mg/mL [1]

Staphylococcus

aureus
- 1.28 mg/mL 1.28 mg/mL [1]

Streptococcus

agalactiae
-

>5.0 log cfu/mL

reduction at 25

mM

- [3]

Streptococcus

dysgalactiae
-

>5.0 log cfu/mL

reduction at 25

mM

- [3]

Streptococcus

uberis
-

>5.0 log cfu/mL

reduction at 25

mM

- [3]

Dermatophilus

congolensis

33411, 33413,

14639
2.5 mM 5 mM [2]

Candida albicans - 200 mg/L - [4]

Aspergillus niger -
Growth inhibition

observed
- [4]

Penicillium

roqueforti
-

Growth inhibition

observed
- [4]

Role as a Penetration Enhancer
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Glyceryl 1-monooctanoate is a well-documented penetration enhancer, particularly in

transdermal and rectal drug delivery systems.[5][6] Its ability to increase the permeability of the

stratum corneum and other epithelial barriers is attributed to its amphiphilic nature, allowing it to

interact with and temporarily disrupt the organized lipid structures of these membranes. This

disruption facilitates the passage of co-administered active pharmaceutical ingredients.

Quantitative Penetration Enhancement Data
Drug Formulation Model

Enhancement
Factor

Reference

α-tocopherol-

lipoic acid co-

drug

Microemulsion -

7.8-fold increase

in skin

penetration

[2]

Gentamicin
Hollow-type

suppository
Rabbit

Enhanced rectal

absorption
[5]

Insulin
Hollow-type

suppository
Rabbit

Enhanced rectal

absorption
[7]

Anti-inflammatory Activity
Recent studies have begun to elucidate the anti-inflammatory properties of monoglycerides,

including glyceryl 1-monooctanoate. The proposed mechanism involves the modulation of

key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway.

By inhibiting the activation of NF-κB, glyceryl 1-monooctanoate can suppress the expression

of pro-inflammatory cytokines, thereby mitigating the inflammatory response.

Signaling Pathway
The diagram below illustrates the proposed mechanism of anti-inflammatory action of Glyceryl
1-Monooctanoate via the NF-κB signaling pathway.
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Start

Prepare Glyceryl 1-monooctanoate
Stock Solution

Prepare Bacterial Inoculum
(~5x10^5 CFU/mL)

Perform 2-fold Serial Dilution
in 96-well Plate

Inoculate Wells with Bacteria

Incubate at 37°C for 18-24h

Determine MIC
(Visual or Spectrophotometric)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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